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Compound of Interest

Compound Name: Cinoctramide

Cat. No.: B10753127

Cinoctramide: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise summary of the available scientific and technical data
on Cinoctramide. While the body of public research on this compound is limited, this
document serves to consolidate the established chemical information for research and
development purposes.

Core Chemical Identifiers

Cinoctramide is identified by the following key descriptors.

Identifier Value Reference
CAS Number 28598-08-5 [1]
Molecular Formula C19H27NO4 [1]

Physicochemical Properties

A summary of the computed physicochemical properties of Cinoctramide is provided below.
These values are computationally derived and provide a baseline for experimental design.
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Property Value

Molecular Weight 333.4 g/mol
1-(azocan-1-yl)-3-(3,4,5-trimethoxyphenyl)prop-

IUPAC Name ( yh)-3-( yphenyl)prop
2-en-1-one
Octahydro-1-(3,4,5-

Synonyms

trimethoxycinnamoyl)azocine

Experimental Data & Protocols

Extensive searches of scientific literature and clinical trial databases did not yield any specific
experimental studies, detailed protocols, or clinical trial information for Cinoctramide. The
mechanism of action, pharmacokinetic profile, and potential therapeutic applications remain
largely uncharacterized in the public domain.

Signaling Pathways & Workflow Visualization

Due to the absence of published research on the mechanism of action of Cinoctramide, no
signaling pathways or experimental workflows can be depicted at this time.

Conclusion

Cinoctramide is a defined chemical entity with a known CAS number and molecular formula.
However, there is a significant gap in the publicly available scientific literature regarding its
biological activity, mechanism of action, and potential therapeutic uses. This presents an
opportunity for novel research to explore the pharmacological profile of this compound. Further
investigation is required to elucidate its properties and potential applications in drug
development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b10753127#cinoctramide-cas-number-and-molecular-
formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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